1-(2,4-Bis(benzyloxy)-5-chlorophenyl)ethanone
Overview
Description
“1-(2,4-Bis(benzyloxy)phenyl)ethanone” is a chemical compound with the molecular formula C22H20O3 . It is also known by other names such as “1-[2,4-Bis(benzyloxy)phenyl]ethan-1-one” and "1-[2,4-Bis(benzyloxy)phenyl]ethanone" .
Molecular Structure Analysis
The molecular structure of “1-(2,4-Bis(benzyloxy)phenyl)ethanone” consists of 22 carbon atoms, 20 hydrogen atoms, and 3 oxygen atoms . The exact structure would need to be confirmed through spectroscopic analysis.Physical and Chemical Properties Analysis
The compound “1-(2,4-Bis(benzyloxy)phenyl)ethanone” has a density of 1.1±0.1 g/cm3, a boiling point of 511.5±40.0 °C at 760 mmHg, and a flash point of 255.5±13.8 °C . It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 7 freely rotating bonds .Scientific Research Applications
Synthesis and Characterization
- 1-[4-(2,4-Bis-benzyloxy-phenylazo)-phenyl]-ethanone has been synthesized and characterized, highlighting its potential in creating new pyrazoline compounds derived from azo chalcones (Hasan & Jaff, 2019).
Photodimerization Studies
- The compound has been studied for its photodimerization properties in experiments involving cyclohex-2-enone, demonstrating its utility in complex chemical processes (Tanaka, Kakinoki, & Toda, 1992).
Antimicrobial Activity
- Although not directly related to 1-(2,4-Bis(benzyloxy)-5-chlorophenyl)ethanone, related compounds have been synthesized and tested for antimicrobial properties, suggesting potential research applications in the pharmaceutical industry (Wanjari, 2020).
Biodegradation Studies
- Research on structurally similar compounds like 1,1-diphenylethane and 1,1-diphenylethylene by Pseudomonas putida offers insights into biodegradation pathways and environmental impact studies (Gautam & Suresh, 2009).
Antioxidant and Anti-Inflammatory Properties
- Some studies focus on related benzyl phenyl ketone derivatives for their antioxidant and anti-inflammatory properties, suggesting potential for similar investigations with this compound (Vásquez-Martínez et al., 2019).
Chemical Reactions and Molecular Studies
- The compound's derivatives have been used in various chemical reactions, including Schiff base ligand synthesis and molecular docking studies, indicating its relevance in advanced chemical research (Guhathakurta et al., 2017).
X-Ray Crystallography
- Studies involving similar compounds like (E)-1-(4-chlorophenyl)ethanone for crystal structure analysis could guide research into the crystallography of this compound (Zheng, Cui, & Rao, 2014).
Properties
IUPAC Name |
1-[5-chloro-2,4-bis(phenylmethoxy)phenyl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClO3/c1-16(24)19-12-20(23)22(26-15-18-10-6-3-7-11-18)13-21(19)25-14-17-8-4-2-5-9-17/h2-13H,14-15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEUCDMZJTGJAQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1OCC2=CC=CC=C2)OCC3=CC=CC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00591786 | |
Record name | 1-[2,4-Bis(benzyloxy)-5-chlorophenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00591786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
705963-54-8 | |
Record name | 1-[2,4-Bis(benzyloxy)-5-chlorophenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00591786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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